Cas no 103361-69-9 (2H-1,4-Benzoxazin-3(4H)-one, 4-ethyl-6-nitro-)

103361-69-9 structure
Product name:2H-1,4-Benzoxazin-3(4H)-one, 4-ethyl-6-nitro-
2H-1,4-Benzoxazin-3(4H)-one, 4-ethyl-6-nitro- Chemical and Physical Properties
Names and Identifiers
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- 2H-1,4-Benzoxazin-3(4H)-one, 4-ethyl-6-nitro-
- 4-Ethyl-6-nitro-2H-1,4-benzoxazin-3(4H)-one
- DTXSID001260037
- 103361-69-9
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- Inchi: InChI=1S/C10H10N2O4/c1-2-11-8-5-7(12(14)15)3-4-9(8)16-6-10(11)13/h3-5H,2,6H2,1H3
- InChI Key: YLOHXPIMOHJYCL-UHFFFAOYSA-N
- SMILES: CCN1C(=O)COC2=C1C=C(C=C2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 222.06405680g/mol
- Monoisotopic Mass: 222.06405680g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 75.4Ų
2H-1,4-Benzoxazin-3(4H)-one, 4-ethyl-6-nitro- Related Literature
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H. V. Rasika Dias,Himashinie V. K. Diyabalanage,Mukunda M. Ghimire,Joshua M. Hudson,Devaborniny Parasar,Chammi S. Palehepitiya Gamage,Shan Li,Mohammad A. Omary Dalton Trans., 2019,48, 14979-14983
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A. Ratnamala,V. Durga Kumari,M. Subrahmanyam,N. Archana Chem. Commun., 2004, 2710-2711
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Michael R. Norris,Brandi M. Cossairt J. Mater. Chem. A, 2015,3, 14585-14591
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4. Book reviews
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Boosa Venu,Bilakanti Vishali,Gutta Naresh,Velisoju Vijay Kumar,Medak Sudhakar,Ramineni Kishore,Jorge Beltramini,Muxina Konarova,Akula Venugopal Catal. Sci. Technol., 2016,6, 8055-8062
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